4,5,6,7-Tetrahydro-1H-benzo[d]imidazole

• IUPAC Name: 4,5,6,7-tetrahydro-1H-benzimidazole
• InChI: InChI=1S/C7H10N2/c1-2-4-7-6(3-1)8-5-9-7/h5H,1-4H2,(H,8,9)
• InChI Key: KAWYASGZISVRAL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)NC=N2
• Molecular Formula: C7H10N2
• DSSTOX Substance ID: DTXSID70958605
• Molecular Weight: 122.17 g/mol
• CAS RN: 3752-24-7

Description

4,5,6,7-Tetrahydro-1H-benzo[d]imidazole is a chemical compound with the molecular formula C7H10N2. It is used as a reactant for the preparation of imidazolylnitroquinoxalinedione.

Molecular Structure Analysis

The molecular weight of 4,5,6,7-Tetrahydro-1H-benzo[d]imidazole is 122.17 g/mol. The InChI code is 1S/C7H10N2/c1-2-4-7-6(3-1)8-5-9-7/h5H,1-4H2,(H,8,9). The canonical SMILES is C1CCC2=C(C1)NC=N2.

Physical And Chemical Properties Analysis

4,5,6,7-Tetrahydro-1H-benzo[d]imidazole is a white to pale-yellow to yellow-brown solid. It has a topological polar surface area of 28.7 Ų. It has no rotatable bonds.

Scientific Research Applications

Organic Synthesis

• Summary of the application : 4,5,6,7-Tetrahydro-1H-benzo[d]imidazole is used in the synthesis of terrazoanthine natural products.
• Methods of application : The alkene functionalised 2-aminobenzimidazole ring found in terrazoanthine natural products was synthesized in 3 steps from 1,2-epoxy-4-vinylcyclohexane via epoxide ring opening with toluenesulphonamide yielding 2 regioisomeric, separable amino alcohols.
• Results or outcomes : One isomer was oxidized to the corresponding ketone and subsequently condensed with cyanamide to furnish the title compound, which was characterized by 1 H-NMR and 13 C-NMR spectroscopy.

Medicinal Chemistry

• Summary of the application : 4,5,6,7-Tetrahydro-1H-benzo[d]imidazole has been utilized as a bioisostere for the replacement of guanidine, benzamidine and triazole groups in biologically active compounds.
• Methods of application : Biological targets containing glutamate and aspartate residues can interact with the 2-aminoimidazole ring via four hydrogen bonds.
• Results or outcomes : This interaction has been utilized in the development of various drugs.

Pharmacology

• Summary of the application : A new series of 1,2-diaryl-4,5,6,7-tetrahydro-1H-benzo[d]imidazoles, possessing a methylsulfonyl pharmacophore, were synthesized to evaluate their biological activities as selective cyclooxygenase-2 (COX-2) inhibitors.

Fluorescent Protein Chromophores

• Summary of the application : Imidazol-4-ones, which include 4,5,6,7-Tetrahydro-1H-benzo[d]imidazole, are utilized for a large range of applications, including fluorescent protein chromophores.

Agrochemicals

• Summary of the application : Imidazol-4-ones, which include 4,5,6,7-Tetrahydro-1H-benzo[d]imidazole, are utilized for a large range of applications, including agrochemicals.

Preparation of Imidazolylnitroquinoxalinedione

• Summary of the application : 4,5-Tetramethyleneimidazole, which is similar to 4,5,6,7-Tetrahydro-1H-benzo[d]imidazole, is a useful reactant for the preparation of imidazolylnitroquinoxalinedione.

Imidazole Containing Compounds

• Summary of the application : Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.
• Results or outcomes : The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Preparation of Imidazolylnitroquinoxalinedione

• Summary of the application : 4,5-Tetramethyleneimidazole, which is similar to 4,5,6,7-Tetrahydro-1H-benzo[d]imidazole, is a useful reactant for preparation of imidazolylnitroquinoxalinedione.

Safety And Hazards

4,5,6,7-Tetrahydro-1H-benzo[d]imidazole is harmful by inhalation, in contact with skin, and if swallowed. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment.

Synthesis routes and methods

Procedure details

4,5,6,7-Tetrahydrobenzimidazole-5-carboxylic acid sulfate (1.32 g) was refluxed in 10 ml of 1,2-dichloroethane together with 1.78 g of thionyl chloride for 30 minutes, and the excess of thionyl chloride and the solvent were removed by distillation under reduced pressure. To the residue was added 10 ml of 1,2-dichloroethane, and 1.6 ml of indoline was added dropwise thereto at 30° C. or lower while stirring followed by stirring at room temperature for 2 hours. The reaction mixture was successively extracted once with 30 ml of water and twice with 20 ml of water. The combined aqueous layer was adjusted to a pH of 9 to 10 with a 10% sodium hydroxide aqueous solution and then extracted with methylene chloride. The combined methylene chloride layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was removed by distillation under reduced pressure. The residue was recrystallized from ethyl acetate to obtain 1.1 g (82.7%) of 5-(2,3-dihydroindol-1-yl)carbonyl]-4,5,6,7-tetrahydrobenzimidazole.